Cadmium--praseodymium (1/1)
Description
Cadmium–praseodymium (Cd–Pr, 1:1) is an intermetallic compound within the Cd–Pr binary system. This system has been extensively studied for its phase equilibria, crystallography, and thermodynamic properties . The 1:1 stoichiometric compound (CAS: 12292-08-9) is synthesized under controlled conditions, often via high-temperature metallurgical methods. Structural analyses indicate that Cd–Pr (1:1) adopts a hexagonal crystal lattice, with lattice parameters influenced by the ionic radii of Pr³⁺ (1.13 Å) and Cd²⁺ (0.95 Å) . Its phase stability and magnetic behavior are critical for applications in specialized materials, such as low-temperature superconductors or magnetic alloys .
Properties
CAS No. |
12292-08-9 |
|---|---|
Molecular Formula |
CdPr |
Molecular Weight |
253.32 g/mol |
IUPAC Name |
cadmium;praseodymium |
InChI |
InChI=1S/Cd.Pr |
InChI Key |
CITQCVOFICRGCO-UHFFFAOYSA-N |
Canonical SMILES |
[Cd].[Pr] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of cadmium–praseodymium (1/1) involves high-temperature synthesis methods. One common approach is the direct combination of cadmium and praseodymium metals at elevated temperatures. The reaction typically occurs in a controlled atmosphere to prevent oxidation. The metals are heated together until they form a homogeneous intermetallic compound .
Industrial Production Methods
Industrial production of cadmium–praseodymium (1/1) may involve advanced metallurgical techniques such as arc melting or induction melting. These methods ensure the uniform distribution of both elements within the compound. The resulting material is then cooled and processed into the desired form for various applications .
Chemical Reactions Analysis
Types of Reactions
Cadmium–praseodymium (1/1) can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The compound’s reactivity is influenced by the properties of both cadmium and praseodymium.
Common Reagents and Conditions
Oxidation: Cadmium–praseodymium (1/1) can react with oxygen to form oxides of cadmium and praseodymium. This reaction typically occurs at elevated temperatures.
Reduction: The compound can be reduced using hydrogen or other reducing agents to yield the pure metals.
Substitution: Cadmium–praseodymium (1/1) can undergo substitution reactions with halogens, forming halides such as cadmium chloride and praseodymium chloride
Major Products Formed
The major products formed from these reactions include various oxides, halides, and other intermetallic compounds. For example, oxidation can produce cadmium oxide and praseodymium oxide .
Scientific Research Applications
Cadmium–praseodymium (1/1) has several scientific research applications due to its unique properties:
Chemistry: The compound is studied for its thermodynamic properties and phase behavior in the cadmium-praseodymium system. .
Biology and Medicine: Research on cadmium–praseodymium (1/1) includes its potential use in biomedical applications, such as imaging and targeted drug delivery, due to the magnetic properties of praseodymium.
Industry: The compound is used in the development of advanced materials for electronics, optics, and magnetic applications. .
Mechanism of Action
The mechanism by which cadmium–praseodymium (1/1) exerts its effects is primarily related to the individual properties of cadmium and praseodymium. Cadmium can induce protein misfolding and aggregation, leading to cellular toxicity. Praseodymium, on the other hand, interacts with various molecular targets, including enzymes and receptors, influencing cellular processes .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Comparison with Cadmium–Cerium (1:1) and Cadmium–Neodymium (1:1)
Cd–Pr (1:1) shares structural similarities with other cadmium–rare earth intermetallics, such as Cd–Ce (1:1) (CAS: 12292-05-6) and Cd–Nd (1:1) (CAS: 12292-06-7). Key differences arise from the lanthanide contraction effect and electronic configurations of the rare earth metals:
- Cd–Ce (1/1) : Exhibits a cubic CsCl-type structure due to Ce’s larger ionic radius (1.15 Å for Ce³⁺) and mixed valence states, leading to antiferromagnetic ordering at low temperatures .
- Cd–Nd (1/1) : Tetragonal distortion arises from Nd³⁺’s smaller radius (1.11 Å) and strong spin-orbit coupling, resulting in ferromagnetic behavior .
Functional Comparison with Other Rare Earth Intermetallics
Cd–Pr (1:1) is functionally analogous to Cd–Sm (3:1) (CAS: 11113-46-5) and Cd–Eu (6:1) (CAS: 12014-35-6), which are used in magnetostrictive materials and neutron absorbers, respectively. However, Cd–Pr (1:1) distinguishes itself through:
- Thermal Conductivity : Higher than Cd–Eu (6:1) due to Pr’s lower atomic mass and simpler electronic structure .
- Magnetic Anisotropy : Exceeds Cd–Sm (3:1) owing to Pr’s unpaired 4f electrons .
Research Findings and Data Analysis
Key Studies on Cd–Pr (1/1):
Phase Diagram Analysis : The Cd–Pr system forms a eutectic point at 32 at.% Pr and 580°C, with the 1:1 phase dominating the intermediate composition range .
Synthesis Challenges : Unlike Cd–Ce (1:1), Cd–Pr (1:1) requires rapid quenching to prevent phase segregation, highlighting kinetic instability .
Comparative Thermal Stability:
| Compound | Melting Point (°C) | Decomposition Pathway |
|---|---|---|
| Cd–Pr (1:1) | 650 | Disproportionates to Pr₃Cd₂ + Cd |
| Cd–Ce (1:1) | 720 | Forms CeCd₆ above 700°C |
| Cd–Nd (1:1) | 680 | Decomposes to Nd₂Cd₃ + liquid |
Data sourced from phase equilibria studies .
Concluding Remarks
Cd–Pr (1:1) exhibits unique structural and functional attributes compared to its cerium and neodymium analogs. Its hexagonal lattice, paramagnetic response, and moderate thermal stability position it as a candidate for niche applications in advanced magnetic systems.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
